2-Formyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid
Overview
Description
2-Formyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid is a useful research compound. Its molecular formula is C15H10O5 and its molecular weight is 270.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermotropic Poly(Ester-Imide)s
2-Formylbiphenyl-4,4'-dicarboxylic acid contributes to the synthesis of new dicarboxylic acids used in thermotropic poly(ester-imide)s. These materials display distinct phase behaviors, such as forming a highly ordered smectic layer structure in solid state and a nematic phase in the molten state, demonstrating their potential in advanced material applications (Abajo et al., 1997).
Chiral Biaryl Axis Resolution
The compound plays a role in the kinetic and thermodynamic resolution of a chiral biaryl axis. This is significant in the synthesis of complex organic compounds where specific configurations are crucial (Edwards et al., 2003).
Carboxypeptidase A Inhibition
Research indicates that analogs of 2-Formylbiphenyl-4,4'-dicarboxylic acid may act as competitive inhibitors for enzymes like carboxypeptidase A. This highlights its potential in the development of enzyme inhibitors (Galardy & Kortylewicz, 1984).
Heterometallic Metal-Organic Frameworks
This acid is used in creating heterometallic metal-organic frameworks with potential applications in material science, demonstrating versatility in structural design (Guo et al., 2017).
Coordination Complexes for Dye Degradation
In coordination chemistry, the acid assists in forming complexes that show promise in photocatalytic applications, like the degradation of organic dyes, indicating potential in environmental remediation (Lu et al., 2021).
Synthesis of Phosphonated Polybenzimidazole Membranes
2-Formylbiphenyl-4,4'-dicarboxylic acid is instrumental in synthesizing novel dicarboxylic acid monomers with phosphonate groups, leading to the development of advanced polymer membranes with improved proton conductivity, relevant in fuel cell technology (He et al., 2022).
Properties
IUPAC Name |
4-(4-carboxyphenyl)-3-formylbenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O5/c16-8-12-7-11(15(19)20)5-6-13(12)9-1-3-10(4-2-9)14(17)18/h1-8H,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGKDEXRUPGLHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)C=O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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